4-Bromo-2,6-difluorobenzoyl chloride

• IUPAC Name: 4-bromo-2,6-difluorobenzoyl chloride
• InChI: InChI=1S/C7H2BrClF2O/c8-3-1-4(10)6(7(9)12)5(11)2-3/h1-2H
• InChI Key: PURKKPCKWDOWLC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C(=O)Cl)F)Br
• Molecular Formula: C7H2BrClF2O
• DSSTOX Substance ID: DTXSID00378352
• Molecular Weight: 255.44 g/mol
• CAS No.: 497181-19-8

Description

4-Bromo-2,6-difluorobenzoyl chloride is a useful research compound. Its molecular formula is C7H2BrClF2O and its molecular weight is 255.44 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Acute Toxic, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Activity in Chemical Reactions

4-Bromo-2,6-difluorobenzoyl chloride has been identified as a significant component in various chemical reactions. For instance, it plays a crucial role in the palladium-catalyzed arylation of aldehydes, exhibiting high catalytic activity. This process is vital in the synthesis of complex molecules, where this compound contributes to the efficiency and effectiveness of these reactions (Yamamoto et al., 2015).

Role in Pharmaceutical Chemistry

The compound has been explored in the context of pharmaceutical chemistry. It is used in the synthesis of various esters and derivatives that show potential in medicinal applications. This includes its use in synthesizing certain compounds with potential anticonvulsant properties (Hamor & Reavlin, 1967).

Enhancing Detection in Analytical Chemistry

In analytical chemistry, this compound is used to improve detection methods. For instance, it has been applied in liquid chromatography-electron capture atmospheric pressure chemical ionization-mass spectrometry for the quantification of estrogens in biological fluids, highlighting its importance in sensitive analytical techniques (Higashi et al., 2006).

Mechanism of Action

Target of Action

It is known that this compound is widely used as an intermediate in the synthesis of various chemical compounds, including liquid crystals, pharmaceuticals, and pesticides .

Action Environment

The action of 4-Bromo-2,6-difluorobenzoyl chloride can be influenced by environmental factors. For instance, it should be used in a well-ventilated area to avoid inhalation . Also, to avoid a violent reaction, it should always be added to water and never the other way around . It should be stored in a dry place, under -20°C .

Biochemical Analysis

Biochemical Properties

4-Bromo-2,6-difluorobenzoyl chloride plays a significant role in biochemical reactions, particularly in the synthesis of complex organic molecules. It interacts with enzymes, proteins, and other biomolecules through acylation reactions, where the acyl chloride group reacts with nucleophilic groups such as amines, alcohols, and thiols. This interaction can modify the structure and function of biomolecules, making this compound a valuable tool in biochemical research .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It can influence cell function by modifying proteins and enzymes involved in cell signaling pathways, gene expression, and cellular metabolism. For instance, the acylation of key signaling proteins can alter their activity, leading to changes in downstream signaling events. Additionally, this compound can affect gene expression by modifying transcription factors and other regulatory proteins .

Molecular Mechanism

At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. The acyl chloride group reacts with nucleophilic groups on proteins and enzymes, leading to the formation of stable acylated products. This can result in enzyme inhibition or activation, depending on the specific target and the nature of the modification. Furthermore, this compound can influence gene expression by modifying transcription factors and other regulatory proteins, thereby altering their ability to bind DNA and regulate transcription .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is generally stable under ambient conditions, but it can hydrolyze in the presence of water, leading to the formation of 4-Bromo-2,6-difluorobenzoic acid and hydrochloric acid. Long-term exposure to this compound can result in sustained modifications of cellular proteins and enzymes, potentially leading to long-term changes in cellular function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can selectively modify specific proteins and enzymes, leading to targeted biochemical effects. At high doses, this compound can cause toxic or adverse effects, including cellular damage and disruption of normal cellular processes. Threshold effects are often observed, where a certain dosage is required to elicit a significant biochemical response .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interactions with enzymes and cofactors. The compound can be metabolized by hydrolysis, leading to the formation of 4-Bromo-2,6-difluorobenzoic acid and hydrochloric acid. Additionally, this compound can affect metabolic flux by modifying key enzymes involved in metabolic pathways, thereby altering the levels of metabolites and the overall metabolic state of the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can influence the localization and accumulation of the compound, affecting its biochemical activity. For example, binding to specific transporters can facilitate the uptake of this compound into cells, while interactions with binding proteins can sequester the compound in specific cellular compartments .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. This localization can affect the activity and function of the compound, as it may interact with different biomolecules in different cellular environments. For instance, localization to the nucleus can enable this compound to modify transcription factors and other nuclear proteins, thereby influencing gene expression .